Cas no 1212942-90-9 ((1R)-1-(6-bromopyridin-3-yl)ethan-1-amine)

(1R)-1-(6-Bromopyridin-3-yl)ethan-1-amine is a chiral amine derivative featuring a bromopyridine moiety, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its stereospecific (R)-configuration ensures high enantiopurity, which is critical for applications requiring precise chirality, such as asymmetric catalysis or bioactive compound development. The bromine substituent at the 6-position offers a reactive handle for further functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig). This compound’s stability under standard conditions and compatibility with diverse reaction conditions enhance its utility in multistep synthetic routes. Its structural features make it particularly suitable for constructing complex heterocyclic frameworks or targeted ligands in medicinal chemistry.

(1R)-1-(6-bromopyridin-3-yl)ethan-1-amine structure

1212942-90-9 structure

Product Name:(1R)-1-(6-bromopyridin-3-yl)ethan-1-amine

CAS No:1212942-90-9

MF:C₇H₉BrN₂

MW:201.063760519028

CID:4827271

PubChem ID:53487713

Update Time:2025-06-07

(1R)-1-(6-bromopyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- (R)-1-(6-BROMOPYRIDIN-3-YL)ETHANAMINE
- (r)-1-(6-bromo-pyridin-3-yl)-ethylamine
- (1R)-1-(6-BROMOPYRIDIN-3-YL)ETHANAMINE
- (1R)-1-(6-bromopyridin-3-yl)ethan-1-amine
- (1R)-1-(6-Bromo(3-pyridyl))ethylamine
- EN300-1912734
- CS-0101414
- AKOS027331840
- SCHEMBL11905760
- 1212942-90-9
- COGGCXWSBTVYEV-RXMQYKEDSA-N
- CS-16613
- Inchi： 1S/C7H9BrN2/c1-5(9)6-2-3-7(8)10-4-6/h2-5H,9H2,1H3/t5-/m1/s1
- InChI Key： COGGCXWSBTVYEV-RXMQYKEDSA-N
- SMILES： BrC1=CC=C(C=N1)[C@@H](C)N

Computed Properties

Exact Mass: 199.99491g/mol
Monoisotopic Mass: 199.99491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 38.9

(1R)-1-(6-bromopyridin-3-yl)ethan-1-amine Pricemore >>

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